2,3-dinor-6-keto Prostaglandin F1α-d9 (sodium salt)
Overview
Description
An internal standard for the quantification of 2,3-dinor-6-keto Prostaglandin F1α by GC- or LC-MS. 2,3-dinor-6-keto prostaglandin F1α (2,3-dinor-6-keto PGF1α) is the β-oxidation product of 6-keto PGF1α and the major urinary metabolite of PGI2 in humans. 2,3-dinor-6-keto PGF1α makes up 23% of the recovered radioactivity in urine after administration of labeled 6-keto PGF1α and 20.5% after administration of labeled PGI2. In healthy human subjects, the average excreted 2,3-dinor-6-keto PGF1α level is ~100 pg/mg creatinine.
Scientific Research Applications
Understanding Prostanoid Production in Pathological Conditions
Research indicates that 2,3-dinor-6-keto Prostaglandin F1α plays a role in prostanoid production in various pathological conditions. Schulz et al. (2012) demonstrated that ozone application led to a significant increase in the excretion rate of 2,3-dinor-6-keto-PG F1α, indicating a COX-2 dependent mechanism of systemic prostacyclin synthesis in vivo. This finding suggests that 2,3-dinor-6-keto Prostaglandin F1α might be involved in the therapeutic effects observed in diseases treated with ozone, by enhancing the expression of COX-2 in the vessel system and leading to elevated systemic PGI2 levels (Schulz et al., 2012).
Role in Pregnancy and Hypertensive Disorders
The metabolite has also been implicated in pregnancy and hypertensive disorders. Delemarre et al. (2000) studied the effect of dietary sodium restriction on urinary prostaglandin metabolism during pregnancy, finding an increased excretion of 2,3-dinor-6-keto-PGF(1 alpha) in pregnant women on a low sodium diet. This suggests a possible role of this metabolite in sodium balance during pregnancy (Delemarre et al., 2000). Additionally, Vainio et al. (2005) examined prostanoid production in high-risk pregnancies and found significant variations in the 2,3-dinor-6-keto-PGF(1alpha) levels, suggesting its role in the pathophysiology of hypertensive disorders during pregnancy (Vainio et al., 2005).
Biochemical Analysis and Quantification
Enzler et al. (2012) developed an HPLC-MS/MS method for the quantification of 2,3-dinor-6-keto Prostaglandin F1α and its metabolites in human plasma, highlighting its potential for detailed biochemical analysis and monitoring (Enzler et al., 2012).
Properties
Molecular Formula |
C18H20D9O6 · Na |
|---|---|
Molecular Weight |
373.5 |
InChI |
InChI=1S/C18H30O6.Na/c1-2-3-4-5-12(19)6-8-14-15(17(22)11-16(14)21)10-13(20)7-9-18(23)24;/h6,8,12,14-17,19,21-22H,2-5,7,9-11H2,1H3,(H,23,24);/q;+1/p-1/b8-6+;/t12-,14+,15+,16+,17-;/m0./s1/i1D3,2D2,3D2,4D2; |
InChI Key |
CXELZMXZXOSIRU-SNTRHZEZSA-M |
SMILES |
O[C@@H]1[C@H](CC(CCC([O-])=O)=O)[C@@H](/C=C/[C@@H](O)CC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])[C@H](O)C1.[Na+] |
Synonyms |
2,3-dinor-6-keto PGF1α-d9 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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